4-Bromoisoindoline
Cat. No. B145017
M. Wt: 198.06 g/mol
InChI Key: AMXFGLZWKBYNGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH3:15].[Br:1][c:2]1[c:3]2[c:7]([cH:8][cH:9][cH:10]1)[C:6](=[O:11])[NH:5][CH2:4]2.[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH3:12][S:13][CH3:14]>>[Br:1][c:2]1[c:3]2[c:7]([cH:8][cH:9][cH:10]1)[CH2:6][NH:5][CH2:4]2
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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B
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1NCc2c(Br)cccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CSC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Brc1cccc2c1CNC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
